![molecular formula C10H16OSi2 B084400 1,1,3,3-Tetramethyl-2,1,3-benzoxadisilole CAS No. 15074-38-1](/img/structure/B84400.png)
1,1,3,3-Tetramethyl-2,1,3-benzoxadisilole
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Overview
Description
1,1,3,3-Tetramethyl-2,1,3-benzoxadisilole (TMB) is a heterocyclic compound that is widely used in scientific research. It belongs to the family of benzoxadisiloles, which are known for their unique optical and electronic properties. TMB has been extensively studied due to its potential applications in the fields of materials science, organic electronics, and biochemistry.
Mechanism of Action
The mechanism of action of 1,1,3,3-Tetramethyl-2,1,3-benzoxadisilole is complex and not fully understood. It is believed that this compound interacts with various biological molecules, such as proteins and nucleic acids, through non-covalent interactions. This compound has been shown to exhibit both hydrophobic and hydrophilic interactions, which may contribute to its biological activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to exhibit antioxidant activity, which may have potential applications in the treatment of oxidative stress-related diseases. This compound has also been shown to inhibit the growth of cancer cells, although the mechanism of action is not fully understood.
Advantages and Limitations for Lab Experiments
One advantage of 1,1,3,3-Tetramethyl-2,1,3-benzoxadisilole is its unique optical and electronic properties, which make it a useful tool for the development of new materials and devices. However, this compound is also relatively expensive and can be difficult to synthesize in large quantities. Additionally, this compound can be toxic in high doses, which may limit its use in certain applications.
Future Directions
There are many potential future directions for research involving 1,1,3,3-Tetramethyl-2,1,3-benzoxadisilole. One area of interest is the development of new materials and devices based on this compound and other benzoxadisiloles. Another area of interest is the investigation of this compound's potential as a therapeutic agent for the treatment of oxidative stress-related diseases and cancer. Finally, further research is needed to fully understand the mechanism of action of this compound and its interactions with biological molecules.
Synthesis Methods
1,1,3,3-Tetramethyl-2,1,3-benzoxadisilole can be synthesized through a variety of methods, including the reaction of 1,2-bis(dimethylsilyl)benzene with diphenylchlorophosphine oxide, or the reaction of 1,2-bis(dimethylsilyl)benzene with chlorosilanes. These methods have been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
1,1,3,3-Tetramethyl-2,1,3-benzoxadisilole has been used in a variety of scientific research applications, including the development of organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and photovoltaic cells. This compound has also been used as a fluorescent probe for the detection of metal ions and as a catalyst in organic synthesis.
properties
CAS RN |
15074-38-1 |
---|---|
Molecular Formula |
C10H16OSi2 |
Molecular Weight |
208.4 g/mol |
IUPAC Name |
1,1,3,3-tetramethyl-2,1,3-benzoxadisilole |
InChI |
InChI=1S/C10H16OSi2/c1-12(2)9-7-5-6-8-10(9)13(3,4)11-12/h5-8H,1-4H3 |
InChI Key |
PBFPISWAXJIFBR-UHFFFAOYSA-N |
SMILES |
C[Si]1(C2=CC=CC=C2[Si](O1)(C)C)C |
Canonical SMILES |
C[Si]1(C2=CC=CC=C2[Si](O1)(C)C)C |
synonyms |
1,3-DIHYDRO-1,1,3,3-TETRAMETHYL-2,1,3-BENZOXADISILOLE |
Origin of Product |
United States |
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